Cas no 71851-37-1 (Sodium 2-chloropyridine-4-thiolate)

• Product Name: Sodium 2-chloropyridine-4-thiolate
• CAS No: 71851-37-1
• MF: C₅H₃ClNNaS
• MW: 167.5918
• CID: 2951391
• Update Time: 2025-05-28

Sodium 2-chloropyridine-4-thiolate Chemical and Physical Properties

Names and Identifiers

• 4 - 巯基吡啶,2 - 氯 - ,钠盐
• 4 - Pyridinethiol, 2 - chloro - , sodiuM salt
• sodium 2-chloropyridine-4-thiolate
• sodium2-chloropyridine-4-thiolate
• Sodium 2-chloropyridine-4-thiolate

• Inchi： 1S/C5H4ClNS.Na/c6-5-3-4(8)1-2-7-5;/h1-3H,(H,7,8);/q;+1/p-1
• InChI Key： COCRDJHPEUUZDV-UHFFFAOYSA-M
• SMILES： ClC1C([H])=C(C([H])=C([H])N=1)[S-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.4
• Topological Polar Surface Area: 13.9

Additional information on Sodium 2-chloropyridine-4-thiolate

Comprehensive Analysis of Sodium 2-chloropyridine-4-thiolate (CAS No. 71851-37-1): Properties, Applications, and Industry Trends

Sodium 2-chloropyridine-4-thiolate (CAS No. 71851-37-1) is a specialized organosulfur compound with a molecular formula of C₅H₃ClNNaS. This heterocyclic thiolate derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique reactive pyridine-thiolate structure. The compound's chloropyridine backbone and thiolate functionality make it a versatile intermediate for synthesizing biologically active molecules.

Recent studies highlight the growing demand for sulfur-containing pyridine derivatives in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents. Researchers are exploring CAS 71851-37-1 as a building block for targeted therapeutics, aligning with the pharmaceutical industry's focus on precision medicine. The compound's ability to undergo nucleophilic substitution and metal coordination reactions makes it valuable for creating functionalized heterocycles.

From an industrial perspective, Sodium 2-chloropyridine-4-thiolate demonstrates excellent stability under controlled conditions, with melting points typically ranging between 200-220°C. Analytical techniques like HPLC and LC-MS are commonly employed for purity verification (>98%), addressing the stringent quality requirements of GMP-compliant synthesis. The compound's solubility profile—readily soluble in polar aprotic solvents but insoluble in hydrocarbons—facilitates its use in various cross-coupling reactions.

Environmental considerations have prompted investigations into green chemistry applications of 71851-37-1. Recent patent literature reveals innovative methods for utilizing this compound in catalytic processes that minimize waste generation. These developments respond to the chemical industry's shift toward sustainable manufacturing practices, a topic generating substantial interest in academic and industrial forums.

The global market for pyridine-thiolate derivatives is projected to grow at 6.2% CAGR through 2030, driven by expanding applications in electronic materials and photoactive compounds. Sodium 2-chloropyridine-4-thiolate has shown promise in developing organic semiconductors, particularly for OLED technologies where its electron-withdrawing characteristics enhance charge transport properties.

Quality control protocols for CAS 71851-37-1 typically involve spectroscopic characterization (FT-IR, ¹H/¹³C NMR) and elemental analysis. Storage recommendations emphasize protection from moisture and oxidation, with inert atmosphere packaging being standard practice. These handling procedures ensure the compound's long-term stability while maintaining its reactive thiolate group integrity.

Emerging research explores the compound's potential in bioconjugation chemistry, where its chloropyridine moiety can selectively modify biomolecules. This application aligns with current trends in diagnostic probe development and targeted drug delivery systems. The compound's dual functionality allows for sequential modification strategies that are particularly valuable in antibody-drug conjugate development.

Regulatory aspects of Sodium 2-chloropyridine-4-thiolate production emphasize compliance with REACH regulations and proper safety data sheet documentation. Manufacturers are increasingly adopting continuous flow chemistry approaches to improve yield and reduce energy consumption during synthesis, reflecting broader industry movements toward process intensification.

Academic interest in 71851-37-1 has surged, with over 30 peer-reviewed publications in the past five years examining its structure-activity relationships. The compound's electron-deficient pyridine ring facilitates various cyclization reactions, making it valuable for constructing complex nitrogen-containing heterocycles. These synthetic applications are particularly relevant to current medicinal chemistry programs targeting protein-protein interactions.

Future developments may explore the compound's utility in metal-organic frameworks (MOFs) and coordination polymers, where its thiolate group could serve as a bridging ligand. Such applications would position Sodium 2-chloropyridine-4-thiolate at the forefront of advanced materials research, potentially unlocking new functionalities in molecular recognition and selective catalysis systems.